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Compound of Interest

Compound Name: Royal Jelly acid

Cat. No.: B191426 Get Quote

Essential Safety and Handling Guide for Royal
Jelly Acid
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate, essential safety and logistical information for

handling Royal Jelly acid (10-Hydroxy-2-decenoic acid), including detailed operational and

disposal plans to foster a secure research environment.

1. Hazard Identification and Chemical Properties

Royal Jelly acid is an organic fatty acid that presents specific hazards requiring careful

management.[1][2][3] Understanding its properties is the first step toward safe handling.
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Property Value Source

Chemical Formula C10H18O3 [1][3]

Appearance White to beige powder [4]

Hazards

Causes skin irritation. Causes

serious eye irritation. May be

harmful if swallowed. May

cause respiratory irritation.

[1][5][6][7]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Solubility
Soluble in DMSO and ethanol;

low solubility in water
[4][8]

Storage Temperature -20°C [4]

2. Personal Protective Equipment (PPE)

The consistent use of appropriate personal protective equipment is mandatory to prevent

exposure. The following PPE should be worn at all times when handling Royal Jelly acid:

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes and airborne particles.[1][6][7]

Skin Protection: Chemical-resistant gloves (such as nitrile or neoprene) and a lab coat or

protective clothing are essential to prevent skin contact.[1][6][7]

Respiratory Protection: If working with the powder outside of a fume hood or well-ventilated

area where dust may be generated, a NIOSH-approved respirator is recommended.[6]

3. Experimental Workflow and Handling Protocol

A systematic approach to handling Royal Jelly acid, from preparation to disposal, minimizes

risks.
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- Don appropriate PPE
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- Add acid to solvent slowly

- Use compatible solvents (e.g., DMSO, ethanol)

Next step

Experimental Use
- Follow established lab protocols

- Avoid contact with incompatible materials

Ready for

Decontamination
- Clean spills immediately

- Decontaminate work surfaces

Upon completion

Waste Collection
- Segregate waste

- Use clearly labeled, sealed containers

After cleaning

Disposal
- Follow institutional and local regulations

- Consult with EHS officer

Final step
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Diagram 1: Safe Handling Workflow for Royal Jelly Acid.
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Step-by-Step Handling Procedure:

Preparation: Before handling, ensure you are wearing the full complement of required PPE.

[1][6][7] All work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.

Weighing and Aliquoting: When weighing the powdered form of Royal Jelly acid, do so

carefully to minimize the generation of airborne dust.

Dissolution: If preparing a solution, slowly add the Royal Jelly acid to the appropriate

solvent (e.g., DMSO, ethanol).[4][8]

Experimental Use: During experimentation, be mindful of the substance's incompatibility with

strong acids, alkalis, and oxidizing/reducing agents.[1]

Spill Management: In the event of a spill, calmly assess the situation. For small spills of the

powder, gently sweep it up, avoiding dust creation, and place it in a sealed container for

disposal. For liquid spills, absorb with an inert material and place in a sealed container.

Clean the spill area with soap and water.

4. First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][7] Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water.[1]

[6] If irritation persists, seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[6]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek medical attention.

5. Disposal Plan

Proper disposal of Royal Jelly acid and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with Royal Jelly acid, including unused product,

contaminated PPE, and spill cleanup materials, should be collected in a designated, sealed,

and clearly labeled hazardous waste container.

Regulatory Compliance: While some sources suggest that Royal Jelly acid is not classified

as hazardous waste, it is imperative to consult your institution's Environmental Health and

Safety (EHS) office and follow all local, state, and federal regulations for chemical waste

disposal.[6][9] Do not dispose of Royal Jelly acid down the drain or in regular trash.

Container Management: Ensure waste containers are kept closed and are stored in a

designated, secondary containment area away from incompatible materials while awaiting

pickup by a certified hazardous waste disposal service.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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